Cas no 2241130-59-4 (tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate)

• Product Name: tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate
• CAS No: 2241130-59-4
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5174670
• PubChem ID: 138039586
• Update Time: 2025-07-18

tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-formyl-9-oxa-2-azaspiro[5.5]undecane-2-carboxylate
• tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate

• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(18)16-11-15(5-4-12(16)10-17)6-8-19-9-7-15/h10,12H,4-9,11H2,1-3H3
• InChI Key： LJQZAVVDNTVIAQ-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2)CCC(C=O)N1C(OC(C)(C)C)=O

Additional information on tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate

Introduction to Tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate (CAS No. 2241130-59-4)

Tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2241130-59-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, featuring a unique combination of an azaspiro framework with oxygen and carbonyl functional groups, presents a versatile scaffold for the development of novel bioactive molecules.

The compound's molecular architecture is characterized by a spirocyclic core, which is a fused ring system consisting of two distinct heterocyclic rings connected at a single atom. In this case, the spirocyclic system comprises an azacycloalkane ring and an oxacycloalkane ring, creating a rigid three-dimensional structure that can influence the compound's pharmacokinetic properties and biological activity. The presence of a tert-butyl group at the 1-position provides steric hindrance, which can modulate interactions with biological targets, while the 3-formyl group introduces a reactive aldehyde functionality for further derivatization.

The 9-oxa moiety in the name signifies the incorporation of an oxygen atom into the spirocyclic framework, enhancing the compound's electronic properties and potential for hydrogen bonding interactions. The 2-carboxylate group at the 2-position adds another layer of reactivity, allowing for further functionalization via esterification or amidation reactions. This combination of structural features makes Tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate a promising candidate for exploring new therapeutic avenues.

Recent advancements in drug discovery have highlighted the importance of spirocyclic compounds due to their unique structural rigidity and ability to mimic natural product scaffolds. Spirocycles are known to exhibit high binding affinity and selectivity towards biological targets, making them valuable in designing small-molecule drugs. The azaspiro motif, in particular, has been extensively studied for its potential applications in central nervous system (CNS) disorders, inflammation, and cancer therapy.

In the context of medicinal chemistry, the formyl group in Tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate serves as a versatile handle for further chemical modifications. Aldehyde groups are commonly used in cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, to introduce aryl or vinyl moieties into the molecule. Additionally, formyl groups can undergo condensation reactions with amino compounds to form Schiff bases, which have been explored for their antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. The rigid spirocyclic core can be designed to fit into specific enzyme active sites, while the functional groups provide opportunities for hydrogen bonding or hydrophobic interactions with key residues. For instance, studies have shown that azaspiro compounds can interact with enzymes involved in metabolic pathways relevant to neurological diseases. The tert-butyl group, by virtue of its steric bulk, can help position other functional groups optimally for binding interactions.

The carboxylate group in Tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate also offers opportunities for prodrug design or targeted delivery systems. Carboxylates can be used to form esters or amides with bioactive molecules, enhancing their solubility or stability. Furthermore, carboxylate-functionalized compounds can be incorporated into polymeric micelles or nanoparticles for controlled release formulations.

Recent research has also explored the use of spirocyclic compounds as scaffolds for developing kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways and are often targeted in cancer therapy. The unique three-dimensional structure of azaspiro compounds can be tailored to disrupt kinase-substrate interactions without affecting other enzymes with similar binding profiles. Preliminary studies on derivatives of Tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate have shown promising results in inhibiting specific kinases associated with tumor growth and progression.

The synthesis of Tert-butyl 3-formyl-9-oxa-2-azaspiro5.5undecane-2-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include ring formation reactions such as intramolecular cyclization or metathesis reactions to construct the spirocyclic core. Subsequent functionalization steps would involve introducing the formyl and carboxylate groups through oxidation or carboxylation reactions.

The stereochemistry of spirocyclic compounds is particularly important in determining their biological activity. The absolute configuration at the spiro center can significantly influence how the molecule interacts with biological targets. Therefore, chiral synthesis techniques may be employed to produce enantiomerically pure forms of Tert-butyl 3-formyl-9-oxa-2 azaspiro5 .5 undecane -2 -carboxy l ate, which could exhibit enhanced potency or selectivity compared to racemic mixtures.

In conclusion, Tert-but yl 3 -form y l -9 -oxa -2 -az as pi ro5 .5 und eca ne -2 -car box y l ate ( CAS No .2241130 -59 -4) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , including th e sp ir ocyclic core, tert-but yl gro up, an d th e combi nation o f reactiv e functi onal gr oups such as th e form yl an d car boxy l ate gr oups, make it a versatile scaffold f or deve l opi ng n ew dr ugs . Rec ent studi es i n thi s area ar e explori ng i ts appl icati ons i n targeti ng en zymes relat ed t o ne u r ologi cal disor ders an d canc er th er apy . With fur ther resear ch an d opti mized sy nthesi s str ate gi es, thi s com pound hol d s promis ing pa ssage t o t he clinic al dev el opment ph ase . p >